Cas no 1339405-67-2 (2,2-difluoro-2-(isoquinolin-4-yl)acetic acid)

• Product Name: 2,2-difluoro-2-(isoquinolin-4-yl)acetic acid
• CAS No: 1339405-67-2
• MF: C₁₁H₇F₂NO₂
• MW: 223.175589799881
• CID: 6421039
• PubChem ID: 63938593
• Update Time: 2025-05-21

2,2-difluoro-2-(isoquinolin-4-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-2-(isoquinolin-4-yl)acetic acid
• 1339405-67-2
• AKOS013253732
• EN300-1138322

• Inchi： 1S/C11H7F2NO2/c12-11(13,10(15)16)9-6-14-5-7-3-1-2-4-8(7)9/h1-6H,(H,15,16)
• InChI Key： DQXNOFBAZBNFTM-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(C1C=NC=C2C=CC=CC=12)F

Computed Properties

• Exact Mass: 223.04448479g/mol
• Monoisotopic Mass: 223.04448479g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 50.2Ų

Additional information on 2,2-difluoro-2-(isoquinolin-4-yl)acetic acid

Comprehensive Overview of 2,2-Difluoro-2-(isoquinolin-4-yl)acetic Acid (CAS No. 1339405-67-2)

2,2-Difluoro-2-(isoquinolin-4-yl)acetic acid (CAS No. 1339405-67-2) is a fluorinated heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The presence of both difluoro and isoquinoline moieties in this molecule makes it a valuable intermediate for designing bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly in targeting enzymes and receptors associated with inflammatory diseases and metabolic disorders.

The compound's molecular formula and structural properties have been extensively studied to understand its reactivity and applications. With the growing demand for fluorinated compounds in medicinal chemistry, 2,2-difluoro-2-(isoquinolin-4-yl)acetic acid stands out as a versatile building block. Its synthetic routes often involve multi-step organic transformations, including fluorination and cyclization reactions, which are topics of interest in modern organic synthesis. Recent publications highlight its role in the development of small-molecule inhibitors and proteolysis-targeting chimeras (PROTACs), aligning with the trend of targeted protein degradation therapies.

In the context of green chemistry, researchers are investigating eco-friendly methods to synthesize 1339405-67-2, such as catalytic fluorination and solvent-free reactions. This aligns with the global push for sustainable chemical practices. Additionally, its physicochemical properties, such as solubility and stability, are critical for formulation scientists working on drug delivery systems. The compound's logP and pKa values are frequently discussed in forums focusing on ADME (Absorption, Distribution, Metabolism, Excretion) optimization.

From an industrial perspective, 2,2-difluoro-2-(isoquinolin-4-yl)acetic acid is often sourced for custom synthesis and contract manufacturing. Companies specializing in high-value intermediates list it as a key offering due to its applicability in preclinical research. Analytical techniques like HPLC, NMR, and mass spectrometry are routinely employed to ensure its purity, a topic frequently searched by quality control professionals.

The rise of AI-driven drug discovery has further amplified interest in this compound. Computational chemists use molecular docking and QSAR modeling to predict its interactions with biological targets, making it a recurring subject in cheminformatics discussions. Furthermore, patent databases reveal its inclusion in novel intellectual property filings, particularly for kinase inhibitors and GPCR modulators.

In summary, CAS No. 1339405-67-2 represents a critical intersection of fluorine chemistry and heterocyclic synthesis, with broad implications for life sciences. Its relevance to precision medicine and material science ensures its continued prominence in scientific literature and industrial applications.